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Compound of Interest

Compound Name: Formamide-15N

Cat. No.: B073091

Formamide-15N: A Technical Guide for
Researchers

This technical guide provides essential information on Formamide-15N, a stable isotope-
labeled compound crucial for various research and development applications, particularly in the
pharmaceutical and life sciences sectors. This document details its chemical identity, supplier
information, physicochemical properties, and key experimental protocols.

Chemical Identity and Supplier Information

Formamide-15N is an isotopically labeled version of formamide where the common nitrogen-
14 (**N) atom is replaced by the nitrogen-15 (*°N) isotope. This labeling is instrumental in
nuclear magnetic resonance (NMR) spectroscopy studies and as a tracer in metabolic
research.

CAS Number: The Chemical Abstracts Service (CAS) registry number for Formamide-15N is
1449-77-0[1].

Commercial Suppliers

A variety of chemical suppliers offer Formamide-15N, often with different isotopic purity and
guantities. Key suppliers are listed below for easy reference.
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Supplier Product Number(s) Isotopic Purity Additional Notes

) ) Available in various
Sigma-Aldrich 489433 98 atom % *°N N
quantities.

Cambridge Isotope

_ NLM-1516 98%+ -
Laboratories, Inc.
MedChemExpress HY-Y0842S3 99.5% -
Eurisotop NLM-1516-1 98%+ -

Also offers other
Alfa Chemistry ACM1449770 96% isotopically labeled
formamides[2].

Physicochemical Properties

The following table summarizes the key physicochemical properties of Formamide-15N. These
values are essential for experimental design and execution.

Property Value

Linear Formula HCO®*>NH:

Molecular Weight 46.03 g/mol [1]
Appearance Colorless liquid[3]

Density 1.159 g/mL at 25 °C

Boiling Point 210 °C (lit.)

Melting Point 2-3 °C (lit.)

Refractive Index n20/D 1.447 (lit.)

Isotopic Purity Typically =98 atom % 1°N[1]

Applications in Research and Drug Development

Formamide-15N serves as a valuable tool in several scientific domains:
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NMR Spectroscopy: Its primary application is as a standard or a tracer in >N NMR studies to
elucidate molecular structures and dynamics[4][5][6].

Synthetic Intermediate: It is a precursor in the synthesis of °N-labeled compounds, such as
purines and other heterocyclic systems, which are foundational for research in nucleic acids
and medicinal chemistry[7].

Metabolic Flux Analysis: In metabolic studies, it can be used to trace the metabolic fate of
nitrogen atoms in biological pathways|[8].

Solvent in Drug Formulation: Formamide and its derivatives are used as solvents in drug
synthesis and formulation to enhance the solubility of poorly soluble drugs[9].

Experimental Protocols
Synthesis of [*>*Ns]-Adenine from [*>N]-Formamide

This protocol describes the cyclization of [*°N]-formamide to produce fully °N-labeled adenine,
a critical component of nucleic acids.

Materials:

[*>N]-Formamide

Phosphorus oxychloride (POCIs)

Dowex 50 W (H* form)

Water

Stainless-steel reactor with a polytetrafluoroethylene (PTFE) tube insert
Argon atmosphere

Procedure:

e Combine 6.0 ml (0.15 M) of [*>N]-formamide and 28.2 ml (0.30 M) of POCIs in a stainless-
steel reactor with a PTFE tube insert.
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« Stir the reaction mixture for 17 hours at 130°C under an argon atmosphere.

o After cooling, transfer the mixture to a flask containing 150 g of Dowex 50 W (H* form) and
200 ml of water.

» Follow appropriate workup and purification procedures to isolate the [*°Ns]-adenine product.

This protocol is adapted from a published method for the synthesis of isotopically labeled
cytokinins and their derivatives[7].

General Protocol for >N NMR Sample Preparation of
Imides

This protocol provides a general guideline for preparing samples for >N NMR spectroscopy to
study the imidization of diamines.

Materials:

Diamine of interest

Naphthalic anhydride (NA)

de-DMSO (deuterated dimethyl sulfoxide)

10mm NMR tubes

Procedure:

Prepare a solution of the diamine in de-DMSO to a concentration of approximately 0.1 M.

Add an equimolar amount of naphthalic anhydride to the solution.

Heat the mixture to 150 °C for several hours to facilitate the conversion from amide to imide.

Cool the sample to room temperature.

Transfer the cooled sample to a 10mm NMR tube for spectroscopic analysis.
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This protocol is based on a methodology for comparing the rates of imidization of various
diamines[5].

Signaling Pathways in Drug Development

While Formamide-15N is primarily a research tool, its unlabeled counterpart and derivatives
are integral to synthesizing compounds that target key signaling pathways in diseases like
cancer. For instance, N-(3-Methylpyridin-2-yl)formamide is a precursor to 7-azaindole
derivatives, which are potent kinase inhibitors[10]. Below are diagrams of signaling pathways
often targeted by such inhibitors.

Synthetic Workflow
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Caption: Synthetic workflow from a formamide derivative to a kinase inhibitor.
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Caption: Inhibition of the VEGFR-2 signaling pathway.
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Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b073091?utm_src=pdf-body-img
https://www.benchchem.com/product/b073091?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

[isotope.com]

2. formamide suppliers USA [americanchemicalsuppliers.com]
3. Formamide - Wikipedia [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. ntrs.nasa.gov [ntrs.nasa.gov]

6. Proton-proton double resonance studies of formamide-15N and N-methylformamide-15N |
Semantic Scholar [semanticscholar.org]

7. royalsocietypublishing.org [royalsocietypublishing.org]

8. medchemexpress.com [medchemexpress.com]

9. Formamide in the Pharmaceutical Industry [sincerechemicals.com]
10. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Formamide-15N CAS number and supplier information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073091#formamide-15n-cas-number-and-supplier-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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